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Compound of Interest

Compound Name: 2-Methylpyrrolidine

Cat. No.: B1204830 Get Quote

An In-depth Overview of the Synthesis, Properties, and Applications of a Key Chiral Building

Block

This technical guide provides a detailed overview of 2-Methylpyrrolidine, a critical chiral

building block in medicinal chemistry and drug development. This document is intended for

researchers, scientists, and professionals in the pharmaceutical industry, offering in-depth

information on its chemical properties, synthesis, and its role in the development of novel

therapeutics, particularly those targeting the central nervous system.

Core Physicochemical and Identification Data
2-Methylpyrrolidine is a versatile chiral secondary amine. Its stereoelectronic properties,

stemming from the pyrrolidine ring and the chiral center at the 2-position, make it a valuable

scaffold in asymmetric synthesis.[1] The fundamental identification and physicochemical

properties of 2-Methylpyrrolidine are summarized below.
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Property Value References

Molecular Formula C₅H₁₁N [1]

Molecular Weight 85.15 g/mol [1]

CAS Number (Racemic) 765-38-8

CAS Number (R)-enantiomer 41720-98-3

CAS Number (S)-enantiomer 59335-84-1

Boiling Point 97-99 °C (at 744 mmHg)

Density 0.834 g/mL (at 25 °C)

Refractive Index n20/D 1.437

Flash Point 3 °C (37.4 °F) - closed cup

Water Solubility Soluble

Role in Drug Discovery and Development
The constrained ring structure of 2-methylpyrrolidine influences its conformational flexibility, a

critical factor for molecular recognition in drug discovery.[1] This makes it a valuable

component in the design of novel chemical entities. Its enantiopure forms are particularly

significant in the development of pharmaceutical intermediates.[1]

One of the most notable applications of 2-methylpyrrolidine is in the synthesis of compounds

targeting central nervous system (CNS) disorders.[1] Specifically, it has been utilized as a

starting material in the creation of histamine H3 receptor ligands, which are under investigation

for treating conditions like cognitive dysfunctions and obesity. Derivatives of the 2-
methylpyrrolidine scaffold have also been explored for their potential antimicrobial and

antiviral activities.[1]

Histamine H3 Receptor Antagonism
The histamine H3 receptor is a G-protein coupled receptor (GPCR) primarily expressed in the

central nervous system.[2] As a presynaptic autoreceptor, it regulates the release of histamine

and other neurotransmitters such as dopamine, acetylcholine, and serotonin.[2] The H3
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receptor is coupled to the Gi/o protein, and its activation leads to the inhibition of adenylyl

cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP).[1][2][3]

By blocking this receptor, H3 receptor antagonists, many of which incorporate the (R)-2-
methylpyrrolidine scaffold, can increase the release of these neurotransmitters, leading to

enhanced wakefulness and cognitive function.

Below is a diagram illustrating the downstream signaling pathway of the histamine H3 receptor.

Antagonists derived from the 2-methylpyrrolidine scaffold would prevent the initiation of this

cascade.
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(S)-Prolinol

Protection of amine group
(e.g., with Boc anhydride)

N-protected-(S)-prolinol derivative

Conversion of hydroxyl to a good leaving group
(e.g., formation of a sulfonate ester)

N-protected-2-(alkyl- or aryl)sulfonate
ester of (S)-prolinol

Direct reduction with a hydride reagent
(e.g., Lithium triethylborohydride)

N-protected-2-(R)-methylpyrrolidine

Deprotection of the amine group
(e.g., with a strong acid)

(R)-2-Methylpyrrolidine
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Racemic (±)-2-Methylpyrrolidine

Reaction with a chiral resolving agent
(e.g., (R,R)-tartaric acid)

Mixture of diastereomeric salts
((R)-2-methylpyrrolidinium (R,R)-tartrate and

(S)-2-methylpyrrolidinium (R,R)-tartrate)

Fractional crystallization based on
differential solubility

Separation of crystals

Less soluble diastereomeric salt (crystal)

Crystals

More soluble diastereomeric salt (in solution)

Solution

Liberation of the free amine
(e.g., by treatment with a base)

Liberation of the free amine
(e.g., by treatment with a base)

Enantiomerically pure
(R)-2-Methylpyrrolidine

Enantiomerically pure
(S)-2-Methylpyrrolidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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